3-(benzyloxy)-N-1,3-thiazol-2-ylbenzamide
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Overview
Description
Synthesis Analysis
Synthesis of thiazole derivatives often involves condensation reactions, cyclization, and substitutions in the presence of catalysts. For instance, compounds similar to "3-(benzyloxy)-N-1,3-thiazol-2-ylbenzamide" can be synthesized by reacting specific halogenated precursors with thiazole-containing compounds under controlled conditions, demonstrating the versatility and adaptability of synthetic routes for thiazole derivatives (Naresh et al., 2014).
Molecular Structure Analysis
The molecular structure of thiazole derivatives is characterized by spectroscopic methods such as NMR, IR, and sometimes crystallography. The presence of a thiazole ring significantly influences the electronic distribution and overall stability of the molecule. Related compounds have been studied for their molecular geometry, showcasing the importance of substituents in determining the molecular conformation and the potential for intermolecular interactions (Demir et al., 2012).
Mechanism of Action
Mode of Action
It’s likely that the compound interacts with its targets by binding to specific sites, leading to changes in the targets’ function .
Biochemical Pathways
The biochemical pathways affected by 3-(benzyloxy)-N-1,3-thiazol-2-ylbenzamide are not clearly defined. The compound could potentially influence various pathways depending on its targets. More research is needed to elucidate the specific biochemical pathways affected .
Pharmacokinetics
Information about its bioavailability, half-life, metabolism, and excretion is currently unavailable .
Result of Action
The effects would depend on the compound’s targets and the changes induced in these targets .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-phenylmethoxy-N-(1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2S/c20-16(19-17-18-9-10-22-17)14-7-4-8-15(11-14)21-12-13-5-2-1-3-6-13/h1-11H,12H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJFAXPIVZKKTNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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